Manganese iodide

Specification

• CAS No.: 12640-74-3
• Molecular Formula: MnI2; I2Mn
• Molecular Weight: 308.747 g/mol
• IUPAC Name: manganese(2+);diiodide
• Standard InChI: InChI=1S/2HI.Mn/h2*1H;/q;;+2/p-2
• Standard InChI Key: QWYFOIJABGVEFP-UHFFFAOYSA-L
• SMILES: [Mn+2].[I-].[I-]
• Canonical SMILES: [Mn+2].[I-].[I-]

Introduction

Chemical Identity and Structural Properties

Manganese iodide is an inorganic salt with the chemical formula MnI2, also written as I2Mn according to the Hill system nomenclature. This binary compound consists of manganese in the +2 oxidation state bonded with two iodide ions. The compound is known by several synonyms including manganese(II) iodide, manganese diiodide, and manganous iodide.
In its solid-state structure, manganese adopts a 6-coordinate octahedral geometry, with iodide ions arranged around the central manganese atom. This structural arrangement contributes to the compound's stability and its characteristic properties. The molecular weight of manganese iodide is approximately 308.75 g/mol, making it a moderately heavy inorganic salt.
The elemental composition of manganese iodide reflects its binary nature, with the following percentage distribution:

Element	Percentage (%)
Iodine (I)	82.21
Manganese (Mn)	17.79
This composition highlights the predominance of iodine by mass in the compound structure.

Physical Properties and Characteristics

Manganese iodide exhibits a range of physical properties that influence its handling, storage, and applications. These properties are summarized in the following comprehensive table:

Property	Value/Description
Appearance	White to pink to red crystalline powder
Density	5.01-5.04 g/mL at 25°C
Melting Point	613-638°C
Boiling Point	1017°C
Solubility	Soluble in water with gradual decomposition; soluble in alcohol
Odor	Odorless
Sensitivity	Air, light, and moisture sensitive; hygroscopic
The compound's color can vary from white to pink to red, depending on its purity and crystalline state. Its high melting and boiling points are characteristic of metal halides, reflecting the relatively strong ionic interactions between the manganese and iodide ions.
Manganese iodide demonstrates hygroscopic properties, readily absorbing moisture from the environment. This characteristic necessitates careful storage conditions to maintain the compound's integrity and purity. The compound is also sensitive to air and light, which can lead to degradation over time if not properly stored.

Chemical Behavior and Reactivity

Solution Chemistry

When manganese iodide dissolves in water, it undergoes gradual decomposition, indicating its reactivity in aqueous environments. This behavior is important to consider when using the compound in solution-based applications. The solubility in alcohol provides an alternative medium for applications where water-based decomposition is undesirable.
The dissolution behavior of manganese iodide is influenced by pH, temperature, and the presence of other chemical species. These factors can affect the stability of the dissolved compound and its subsequent reactions in solution.

Applications and Uses

Catalytic Applications

The unique oxidation-reduction properties of manganese iodide make it valuable as a catalyst in certain chemical reactions. As a catalyst, it can facilitate reaction pathways that might otherwise require harsher conditions or proceed at slower rates.

Analytical Properties

Spectroscopic Characteristics

The isotope pattern for MnI2 provides useful analytical fingerprints for identification and characterization of the compound. This pattern reflects the natural abundance of manganese and iodine isotopes and is valuable for mass spectrometric analysis of the compound.

Identification Parameters

Several parameters assist in the definitive identification of manganese iodide:

• CAS Registry Number: 7790-33-2

• Linear Formula: MnI2

• SMILES Notation: [Mn++].[I-].[I-]

• InChIKey: QWYFOIJABGVEFP-UHFFFAOYSA-L These identifiers provide standardized references for the compound in chemical databases and literature.